Cas no 671200-69-4 (1-phenyl-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-phenyl-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethan-1-one
• CAS No: 671200-69-4
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• CID: 5419283
• Update Time: 2025-05-26

1-phenyl-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)ethanone
• 1-phenyl-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C14H11N3OS/c18-12(11-6-2-1-3-7-11)10-19-14-16-15-13-8-4-5-9-17(13)14/h1-9H,10H2
• InChI Key： SJTGXXJHHAEOCA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC1N2C(=NN=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyl-2-{1,2,4triazolo4,3-apyridin-3-ylsulfanyl}ethan-1-one

Introduction to 1-phenyl-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}ethan-1-one (CAS No. 671200-69-4)

1-phenyl-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 671200-69-4, represents a convergence of multiple structural motifs that make it a promising candidate for further exploration in drug discovery and development. The presence of a phenyl ring, a sulfanyl group, and a 1,2,4-triazolo[4,3-a]pyridine core suggests potential biological activities that are worth investigating.

The structural framework of 1-phenyl-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}ethan-1-one incorporates several key pharmacophoric elements that are frequently observed in bioactive molecules. The phenyl ring is known for its ability to enhance lipophilicity and metabolic stability, while the sulfanyl group can participate in hydrogen bonding interactions with biological targets. The 1,2,4-triazolo[4,3-a]pyridine scaffold is particularly interesting due to its presence in several known bioactive compounds, including kinase inhibitors and antimicrobial agents.

In recent years, there has been growing interest in the development of heterocyclic compounds as therapeutic agents. The 1,2,4-triazolo[4,3-a]pyridine core is one such heterocycle that has shown promise in various pharmacological contexts. This scaffold is capable of binding to a wide range of biological targets due to its rigid structure and the presence of multiple nitrogen atoms that can form hydrogen bonds. The incorporation of a sulfanyl group at the 3-position of the triazolopyridine ring further enhances its potential as a drug-like molecule by introducing additional interaction possibilities with biological receptors.

One of the most compelling aspects of 1-phenyl-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}ethan-1-one is its potential for further derivatization. The presence of multiple functional groups provides numerous opportunities for chemical modification to optimize its pharmacological properties. For instance, the phenyl ring can be substituted with various groups to fine-tune its solubility and binding affinity, while the sulfanyl group can be used to introduce additional hydrogen bonding capabilities.

The compound's relevance in contemporary pharmaceutical research is underscored by its structural features that align with current trends in drug design. For example, the use of triazolo[4,3-a]pyridine scaffolds has been explored in the development of small-molecule inhibitors targeting protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders. Additionally, the sulfanyl group is a common feature in drugs designed to interact with enzymes and receptors through hydrogen bonding.

Recent studies have demonstrated the importance of heterocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity towards biological targets due to their complex three-dimensional structures. The 1-phenyl-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}ethan-1-one structure exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for research into novel chemical entities that could be used in diagnostic imaging or as probes for understanding biological pathways. Furthermore, the compound's ability to undergo further chemical modification opens up possibilities for designing libraries of derivatives with tailored properties for specific applications.

In conclusion,1-phenyl-2-{1,2,4triazolo[4,3-a]pyridin-3-ylsulfanyl}ethan-1-one (CAS No. 671200-69-4) represents a promising candidate for further exploration in pharmaceutical research. Its structural features align with current trends in drug design and offer numerous opportunities for chemical modification to optimize its pharmacological properties. As our understanding of biological targets continues to evolve,this compound may play a significant role in the development of new therapeutic agents.